Cas no 22537-06-0 (3,3-dimethoxyprop-1-yne)

• Product name: 3,3-dimethoxyprop-1-yne
• CAS No: 22537-06-0
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 1410760
• PubChem ID: 10883551

3,3-dimethoxyprop-1-yne Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethoxyprop-1-yne
• 1-propyne, 3,3-dimethoxy-
• LogP
• SCHEMBL1085978
• 3,3-dimethoxypropyne
• 3,3-Dimethoxy-1-propyne
• Propynal, dimethylacetal
• InChI=1/C5H8O2/c1-4-5(6-2)7-3/h1,5H,2-3H3
• 3,3-Dimethoxy-propyne
• propargylaldehyde dimethyl acetal
• CHEMBL349188
• OYSKRUJJSNSHLV-UHFFFAOYSA-
• 22537-06-0

• Inchi： InChI=1S/C5H8O2/c1-4-5(6-2)7-3/h1,5H,2-3H3
• InChI Key： OYSKRUJJSNSHLV-UHFFFAOYSA-N
• SMILES： COC(C#C)OC

Computed Properties

• Exact Mass: 100.05244
• Monoisotopic Mass: 100.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.927
• Boiling Point: 86°C at 760 mmHg
• Refractive Index: 1.405
• PSA: 18.46